Cas no 138165-75-0 (3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid)

• Product Name: 3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid
• CAS No: 138165-75-0
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD01076259
• CID: 841490
• PubChem ID: 4393167
• Update Time: 2025-04-19

3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid
• 3-[(T-BUTOXYCARBONYL)AMINO]-5-METHYLHEXANOICACID
• 3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methylHexanoic acid
• 3-TERT-BUTOXYCARBONYLAMINO-5-METHYLHEXANOIC ACID
• 3-tert-Butoxycarbonylamino-5-methyl-hexanoic acid
• 3-BOC-AMINO-5-METHYL-HEXANOIC ACID
• TMBA014
• 3-(Boc-amino)-5-methyl-hexanoic acid
• AB93362
• 3-[(tert-butoxycarbonyl)amino]-5-methylhexanoic acid
• SY065307
• Hexanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-
• SY115696
• (R,S)-3-(Boc-amino)-5-methyl-hexanoic acid
• 5-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic Acid
• EN300-312222
• 3-tert-Butoxycarbonylamino-5-methyl-hexanoic acid, AldrichCPR
• AKOS015841727
• DTXSID10402793
• AB88499
• TS-7153
• CS-W002744
• 3-(tert-butoxycarbonylamino)-5-methylhexanoic acid
• MFCD01076256
• SY013387
• Boc-L-
• ALBB-034404
• (S)-3-(Boc-amino)-5-methylhexanoic acid, Boc-L-beta-homoleucine
• 3-{[(tert-butoxy)carbonyl]amino}-5-methylhexanoic acid
• (R)-3-(Boc-amino)-5-methylhexanoic Acid
• (3R)-3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methylhexanoic acid
• 138165-75-0
• SCHEMBL56754
• Z1505697333
• 3-Boc-amino-5-methylhexanoic acid
• AB08219
• A-homoleucine
• Boc-beta-Homoleucine
• MFCD01076259
• DB-016732
• XRVAMBSTOWHUMM-UHFFFAOYSA-N
• 3-((tert-Butoxycarbonyl)amino)-5-methylhexanoicacid
• 3-(Boc-amino)-5-methylhexanoic Acid
• (S)-3-(Boc-amino)-5-methylhexanoic acid
• Boc-beta-Homoleu-OH
• DB-063236
• (R)-3-(Boc-amino)-5-methyl-hexanoic acid
• (S)-3-(Boc-amino)-5-methyl-hexanoic acid

• MDL： MFCD01076259
• Inchi： 1S/C12H23NO4/c1-8(2)6-9(7-10(14)15)13-11(16)17-12(3,4)5/h8-9H,6-7H2,1-5H3,(H,13,16)(H,14,15)
• InChI Key： XRVAMBSTOWHUMM-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.16300
• Monoisotopic Mass: 245.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.046
• Boiling Point: 374.3℃/760mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.462
• PSA: 79.12000
• LogP: 2.60490

3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280
• Storage Condition：Room temperature